3-{4-[2-(dimethylamino)-6-methylpyrimidin-4-yl]piperazin-1-yl}-1-methyl-1,2-dihydropyrazin-2-one

• IUPAC Name: 3-[4-[2-(dimethylamino)-6-methylpyrimidin-4-yl]piperazin-1-yl]-1-methylpyrazin-2-one
• InChI: InChI=1S/C16H23N7O/c1-12-11-13(19-16(18-12)20(2)3)22-7-9-23(10-8-22)14-15(24)21(4)6-5-17-14/h5-6,11H,7-10H2,1-4H3
• InChI Key: XFPMROHMQWACOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N(C)C)N2CCN(CC2)C3=NC=CN(C3=O)C
• Molecular Formula: C16H23N7O
• Molecular Weight: 329.40 g/mol

Description

Compounds with structures similar to the one you provided often belong to a class of compounds known as piperazines. Piperazine derivatives have a wide range of biological activities such as antiviral, antipsychotic, antimicrobial, and anti-HIV-1. They are common structural units in pharmacological drugs and medicinal chemistry.

Synthesis Analysis

While specific synthesis methods for the compound you mentioned are not available, similar compounds, such as 3-(piperazin-1-yl)cinnolines, have been synthesized via intramolecular cyclization of the respective 1-(2-arylhydrazono)-1-(4-arylpiperazin-1-yl)propan-2-ones, mediated by polyphosphoric acid (PPA).

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized by techniques such as IR, 1H NMR, 13C NMR, and mass spectral technique.

Mechanism of Action

The mechanism of action for similar compounds often involves interaction with various receptors. For example, some piperazine derivatives act as dopamine and serotonin antagonists and are used as antipsychotic drug substances.

Future Directions

The development of new analogs of bioactive heterocyclic compounds is a major challenge in synthetic organic and medicinal chemistry. Future research may focus on synthesizing new derivatives and evaluating their biological activities.